Cas no 1096698-34-8 (2-(3,5-dibromophenyl)-2-methyl-propanenitrile)

2-(3,5-Dibromophenyl)-2-methyl-propanenitrile is a brominated aromatic nitrile compound with a sterically hindered structure, making it a valuable intermediate in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution and coupling reactions, facilitated by the electron-withdrawing effects of the bromine substituents and the nitrile group. The compound’s stability under various conditions allows for versatile applications in pharmaceuticals, agrochemicals, and specialty materials. The dibromo substitution pattern enhances selectivity in cross-coupling reactions, while the tert-butyl-like moiety improves steric control. This combination of features makes it a preferred choice for constructing complex molecular architectures in research and industrial settings.
2-(3,5-dibromophenyl)-2-methyl-propanenitrile structure
1096698-34-8 structure
Product Name:2-(3,5-dibromophenyl)-2-methyl-propanenitrile
CAS No:1096698-34-8
MF:C10H9Br2N
MW:302.993160963058
MDL:MFCD19694660
CID:5156883
Update Time:2026-03-04

2-(3,5-dibromophenyl)-2-methyl-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dibromophenyl)-2-methylpropanenitrile
    • AT16532
    • Benzeneacetonitrile, 3,5-dibromo-α,α-dimethyl-
    • 2-(3,5-dibromophenyl)-2-methyl-propanenitrile
    • MDL: MFCD19694660
    • Inchi: 1S/C10H9Br2N/c1-10(2,6-13)7-3-8(11)5-9(12)4-7/h3-5H,1-2H3
    • InChI Key: HDFAHVBZLCDQQN-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C(C#N)(C)C)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8

2-(3,5-dibromophenyl)-2-methyl-propanenitrile Pricemore >>

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